Cas no 2228963-24-2 (2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal)

• Product Name: 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal
• CAS No: 2228963-24-2
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 6107241
• PubChem ID: 165696327
• Update Time: 2025-06-10

2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal
• EN300-1922717
• 2228963-24-2

• Inchi： 1S/C9H9BrN2O3/c1-9(2,5-13)8-7(12(14)15)3-6(10)4-11-8/h3-5H,1-2H3
• InChI Key： CNSOCLUUZTWLBS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(C=O)(C)C

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.8Ų

Additional information on 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal

Introduction to 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal (CAS No: 2228963-24-2)

2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal is a significant compound in the realm of pharmaceutical and biochemical research, characterized by its unique structural and functional attributes. This aldehyde derivative, identified by the CAS number 2228963-24-2, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The compound's molecular structure, featuring a pyridine core substituted with bromine and nitro groups, combined with an aldehyde functional group, positions it as a versatile intermediate in the synthesis of more complex molecules.

The pyridine ring in 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal serves as a key pharmacophore, contributing to its interactions with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often exhibiting desirable pharmacokinetic properties and binding affinities. The presence of both bromo and nitro substituents further enhances the compound's reactivity, making it a valuable building block for further chemical modifications. These substituents can participate in various reactions, including cross-coupling reactions, which are pivotal in the construction of complex organic molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The structural features of 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal make it an attractive candidate for exploring new drug candidates. Specifically, the aldehyde group at the 2-position of the isobutyl side chain provides a site for condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones, respectively. These derivatives have shown promise in several pharmacological applications, including anti-inflammatory and anticancer effects.

One of the most compelling aspects of 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal is its potential in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, nitroaromatic compounds are known to exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. The nitro group in this compound can be reduced to an amine under specific conditions, altering its electronic properties and potentially modulating its biological activity. This adaptability makes it a valuable scaffold for structure-activity relationship (SAR) studies.

The synthesis of 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal typically involves multi-step organic transformations starting from commercially available pyridine precursors. A common synthetic route includes bromination followed by nitration of the pyridine ring, followed by alkylation to introduce the isobutyl side chain. The final step often involves formylation at the 2-position to yield the desired aldehyde. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in industrial applications.

Recent studies have highlighted the utility of 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal in designing novel bioactive molecules. For example, researchers have explored its incorporation into heterocyclic frameworks to enhance binding affinity and selectivity for therapeutic targets. The bromine substituent allows for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups at various positions within the molecule. Such modifications can fine-tune the pharmacological properties of derived compounds.

The pharmacological profile of derivatives derived from 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal has been extensively studied in preclinical models. Initial findings suggest that certain analogs exhibit significant activity against inflammatory diseases by modulating cytokine production and immune cell function. Additionally, some derivatives have demonstrated cytotoxic effects against cancer cell lines, indicating potential therapeutic applications in oncology. These preliminary results underscore the importance of this compound as a lead structure for further drug development efforts.

The analytical characterization of CAS No: 2228963-24-2 is crucial for ensuring its purity and consistency during synthesis and application. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurity profiles. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets stringent quality standards required for pharmaceutical use.

In conclusion, 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanal represents a promising intermediate in pharmaceutical research due to its unique structural features and reactivity profile. Its potential applications in drug development are vast, ranging from anti-inflammatory agents to anticancer therapeutics. As synthetic methodologies continue to evolve, the accessibility and versatility of this compound will likely drive further innovation in medicinal chemistry. Ongoing research efforts aimed at optimizing its pharmacological properties hold great promise for advancing therapeutic interventions across multiple disease areas.